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Compound of Interest

Compound Name: Fmoc-NMe-PEG2-acid

Cat. No.: B8133556

Get Quote

Executive Summary
Fmoc-NMe-PEG2-acid is a specialized bifunctional building block used in the synthesis of

Proteolysis Targeting Chimeras (PROTACs), Antibody-Drug Conjugates (ADCs), and

peptidomimetics.[1] Unlike standard PEG linkers, this reagent features an N-methylated amine

protected by Fmoc.

The incorporation of the N-methyl group serves three critical functions in drug design:

Conformational Control: It eliminates a hydrogen bond donor, favoring cis-amide conformers

and reducing the entropic penalty of binding.

Solubility Enhancement: It disrupts intermolecular hydrogen bonding (aggregation) common

in peptide backbones, significantly improving solubility in organic solvents and aqueous

buffers.

Metabolic Stability: The steric bulk of the methyl group hinders proteolytic cleavage at the

adjacent amide bond.

Molecular Architecture & Properties[2]
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The molecule combines a lipophilic protecting group, a solubility-enhancing spacer, and a

reactive handle, modified by N-methylation.

Component Chemical Identity Function

N-Terminus Fmoc-N(Me)-

Base-labile protection. Upon

removal, yields a secondary

amine (-NHMe), which alters

the kinetics of subsequent

couplings.[1]

Spacer -PEG2- (Diethylene Glycol)

Hydrophilicity. Provides a ~9–

12 Å distance (depending on

conformation) while

maintaining water solubility.

C-Terminus -COOH (Carboxylic Acid)

Reactive Handle. Activates

with HATU/DIC for amide bond

formation to resins or amines.

[1]

Structural Visualization
The following diagram illustrates the functional segmentation of the molecule.
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Figure 1: Functional decomposition of Fmoc-NMe-PEG2-acid.[1]

Core Applications
A. PROTAC Linkerology
In PROTAC design, the linker is not merely a passive connector; it dictates the ternary complex

geometry between the E3 ligase and the Target Protein (POI).[2]
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The "N-Methyl Effect": Standard PEG chains are highly flexible. Introducing an N-methyl

group at the ligation site restricts rotation around the amide bond (favoring cis or trans

depending on adjacent residues), potentially locking the PROTAC into a bioactive

conformation.

Permeability: N-methylation reduces the Total Polar Surface Area (TPSA) by removing a

hydrogen bond donor, often improving passive membrane permeability.

B. Solid Phase Peptide Synthesis (SPPS)
Fmoc-NMe-PEG2-acid is used to insert a hydrophilic spacer into a peptide sequence.[1]

Aggregation Breaking: Long peptide sequences often aggregate on-resin via beta-sheet

formation.[1] Inserting an N-methylated spacer disrupts this H-bond network, "rescuing" the

synthesis of difficult sequences.

Peptidomimetics: Used to create protease-resistant analogues of endogenous peptides.

Experimental Protocols
Critical Consideration: Steric Hindrance
The pivotal challenge when using Fmoc-NMe-PEG2-acid is not coupling it to the resin, but

coupling the next amino acid to it.

Step 1 (Easy): Activation of Fmoc-NMe-PEG2-COOH and coupling to a primary amine on

resin.[1]

Step 2 (Hard): Removal of Fmoc yields a secondary amine (N-Me).[1] The steric bulk of the

methyl group makes nucleophilic attack on the next activated amino acid sluggish.

Protocol: Coupling to the N-Methylated Terminus
Standard HBTU/DIPEA protocols often fail here, leading to deletion sequences.

Reagents:

Activator: HATU (Hexafluorophosphate Azabenzotriazole Tetramethyl Uronium) or COMU.
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Base: DIPEA (Diisopropylethylamine) or TMP (2,4,6-Trimethylpyridine).

Solvent: DMF (Dimethylformamide) or NMP (N-methyl-2-pyrrolidone).[1]

Workflow:

Fmoc Deprotection:

Treat resin with 20% Piperidine in DMF (2 x 5 min). Note: Secondary amines are stable,

but ensure complete Fmoc removal.

Wash with DMF (5x), DCM (3x), DMF (3x).

Chloranil Test: Use Chloranil instead of Kaiser test (Kaiser test does not detect secondary

amines reliably). A blue color indicates free secondary amine.

Coupling the Next Residue (The "Difficult" Step):

Stoichiometry: Use 5 equivalents of Amino Acid, 4.9 eq HATU, 10 eq DIPEA.

Pre-activation: Dissolve AA and HATU in minimal DMF. Add DIPEA. Let stand for 30

seconds (yellow color develops).

Reaction: Add to resin. Agitate for 2 hours (standard is 45 min).

Double Coupling: Drain. Repeat the coupling with fresh reagents if the sequence is critical.

Capping (Optional but Recommended):

Acetylate unreacted secondary amines with Acetic Anhydride/Pyridine to prevent deletion

sequences.

Visualization: SPPS Cycle with N-Me-PEG
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Figure 2: SPPS workflow highlighting the steric bottleneck at the secondary amine.

Troubleshooting & Optimization
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Issue Cause Solution

Incomplete Coupling (Step 2)

Steric hindrance of N-methyl

group blocks approach of

activated AA.[1]

Switch to HATU or PyAOP.

Increase temperature to 50°C

(microwave assisted). Use

double coupling.

Diketopiperazine (DKP)

Formation

If the N-Me-PEG is at the

dipeptide stage, the N-

terminus can back-bite the

ester linkage.[1]

Use Trityl resins or 2-

Chlorotrityl chloride resin

(sterically bulky).[1] Avoid

leaving the Fmoc-deprotected

dipeptide in base for long

periods.

Poor Solubility
Peptide aggregation despite

PEG.

Use NMP instead of DMF as

solvent. Add chaotropic salts

(e.g., 0.1M LiCl) to the

coupling mixture.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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